Cas no 887346-31-8 (ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate)
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate
- 887346-31-8
- ethyl 2-(2H-chromene-3-carbonylamino)-4-phenylthiophene-3-carboxylate
- ethyl 2-(2H-chromene-3-carboxamido)-4-phenylthiophene-3-carboxylate
- AKOS002255508
- F3244-0244
-
- Inchi: 1S/C23H19NO4S/c1-2-27-23(26)20-18(15-8-4-3-5-9-15)14-29-22(20)24-21(25)17-12-16-10-6-7-11-19(16)28-13-17/h3-12,14H,2,13H2,1H3,(H,24,25)
- InChI Key: BESBRAOLEKIIBW-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)C(C(=O)OCC)=C1NC(C1=CC2C=CC=CC=2OC1)=O
Computed Properties
- Exact Mass: 405.10347926g/mol
- Monoisotopic Mass: 405.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 92.9Ų
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3244-0244-2μmol |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-5μmol |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-10μmol |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-20μmol |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-1mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-2mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-3mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-4mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-5mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3244-0244-10mg |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate |
887346-31-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate
Professional Introduction to Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate (CAS No. 887346-31-8)
Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate, a compound with the chemical identifier CAS No. 887346-31-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The molecular structure of Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate is characterized by its intricate arrangement of fused rings, including a chromene core and a thiophene moiety. The presence of an amide group at the 3-position of the chromene ring and a phenyl substituent on the thiophene ring contributes to its unique chemical properties and biological interactions. This structural complexity makes it an attractive candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in exploring the pharmacological potential of chromene derivatives due to their reported antimicrobial, anti-inflammatory, and antioxidant properties. The amide functional group in Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the phenylthiophene moiety introduces additional layers of complexity, potentially influencing both the solubility and bioavailability of the compound.
Current research in medicinal chemistry has highlighted the importance of multifunctional compounds that can simultaneously modulate multiple biological pathways. The dual presence of chromene and thiophene rings in Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate suggests that it may exhibit synergistic effects, enhancing its therapeutic efficacy. Studies have begun to explore its potential as an inhibitor of various enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases.
One of the most promising areas of investigation has been its role as an anti-cancer agent. Preliminary studies have demonstrated that derivatives of chromene and thiophene can induce apoptosis in cancer cells by interfering with key signaling pathways such as MAPK and PI3K/Akt. The amide group in Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate may play a critical role in this process by facilitating interactions with target proteins involved in cell cycle regulation.
The synthesis of Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been essential in characterizing the compound's structure and confirming its identity.
In terms of pharmacokinetic properties, the solubility and bioavailability of Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate are critical factors that need to be optimized for clinical applications. Computational modeling techniques have been utilized to predict how modifications to the molecular structure might influence these properties. For instance, introducing hydrophilic groups or altering the conformational flexibility could enhance solubility while maintaining biological activity.
The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. Animal studies have provided valuable insights into the pharmacological profile of Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate, demonstrating its potential as a lead compound for further optimization. These studies have also highlighted the importance of dose-dependent effects and the need for careful dosing regimens to minimize any adverse reactions.
As research continues to progress, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important for translating laboratory findings into clinical reality. The synthesis, characterization, and pharmacological evaluation of compounds like Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate rely on interdisciplinary approaches that integrate knowledge from organic chemistry, medicinal chemistry, biochemistry, and pharmacology.
The future prospects for this compound are promising, with ongoing studies aimed at identifying new therapeutic applications and improving its pharmacological properties. Advances in synthetic methodologies may also enable the production of analogs with enhanced efficacy or reduced toxicity. As our understanding of biological pathways continues to expand, compounds like Ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate are likely to play a significant role in addressing some of today's most pressing medical challenges.
887346-31-8 (ethyl 2-(2H-chromene-3-amido)-4-phenylthiophene-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)